Cas no 433947-42-3 (1-(4-chlorobenzenesulfonyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide)

• Product Name: 1-(4-chlorobenzenesulfonyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide
• CAS No: 433947-42-3
• MF: C₂₀H₂₁ClN₂O₅S
• MW: 436.909143209457
• CID: 5446298
• Update Time: 2025-10-29

1-(4-chlorobenzenesulfonyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)sulfonyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide
• 1-(4-chlorobenzenesulfonyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide

• Inchi： 1S/C20H21ClN2O5S/c21-15-1-4-17(5-2-15)29(25,26)23-9-7-14(8-10-23)20(24)22-16-3-6-18-19(13-16)28-12-11-27-18/h1-6,13-14H,7-12H2,(H,22,24)
• InChI Key： ZWCFRRYAHXIEKL-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(Cl)C=C2)(=O)=O)CCC(C(NC2=CC=C3OCCOC3=C2)=O)CC1

Additional information on 1-(4-chlorobenzenesulfonyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide

1-(4-Chlorobenzenesulfonyl)-N-(2,3-Dihydro-1,4-Benzodioxin-6-Yl)Piperidine-4-Carboxamide: A Comprehensive Overview

1-(4-Chlorobenzenesulfonyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide, also known by its CAS number 433947-42-3, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials synthesis.

The molecular structure of this compound is characterized by a piperidine ring system, which is a six-membered saturated ring containing one nitrogen atom. The piperidine ring is further substituted at the 4-position with a carboxamide group. The carboxamide group is connected to a 2,3-dihydro-1,4-benzodioxin moiety via an N-linkage. Additionally, the benzene ring of the 1-(4-chlorobenzenesulfonyl) group introduces a chloro-substituted benzenesulfonyl moiety into the molecule.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The presence of the benzodioxin ring and the sulfonyl group suggests potential bioactivity due to their ability to form hydrogen bonds and interact with biological targets. Researchers have explored the synthesis of similar compounds to investigate their pharmacokinetic properties and potential therapeutic applications.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and amide bond formations. The optimization of these reaction conditions has been a focus of recent research efforts to improve yield and purity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of the synthesized product.

In terms of applications, this compound has shown promise in drug discovery programs targeting specific enzymes or receptors. The sulfonyl group is known to enhance bioavailability and stability in biological systems, making it an attractive feature for pharmaceutical development. Furthermore, the benzodioxin moiety contributes to the molecule's solubility and permeability properties, which are critical for drug delivery.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets using molecular docking studies. These studies provide valuable insights into its potential interactions with proteins or enzymes, guiding further experimental validation.

In conclusion, 1-(4-Chlorobenzenesulfonyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide represents a significant advancement in organic synthesis and materials science. Its unique structure and promising properties make it a valuable candidate for further research in drug development and related fields.